1,1-Diethyl-prop-2-ynylamine hydrochloride

• IUPAC Name: 3-ethylpent-1-yn-3-amine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c1-4-7(8,5-2)6-3;/h1H,5-6,8H2,2-3H3;1H
• InChI Key: MEXIYGMOZPWDCX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#C)N.Cl
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol
• CAS RN: 1593887-97-8

Description

1,1-Diethyl-prop-2-ynylamine hydrochloride is a chemical compound with the CAS Number: 1593887-97-8. It has a molecular weight of 147.65 and its IUPAC name is 3-ethylpent-1-yn-3-amine hydrochloride. It is a white solid.

Molecular Structure Analysis

The molecular formula of 1,1-Diethyl-prop-2-ynylamine hydrochloride is C7H14ClN. The Inchi Code is 1S/C7H13N.ClH/c1-4-7(8,5-2)6-3;/h1H,5-6,8H2,2-3H3;1H.

Scientific Research Applications

Fluorinating Agents The reaction products of F-propene and dialkylamines, including mixtures of α,α-difluoroalkylamine and α-fluoro enamine, have been explored for their utility as fluorinating agents for alcohols and carboxylic acids. These reagents offer advantages over existing fluorinating agents due to their easier preparation and greater stability, highlighting a potential application for 1,1-Diethyl-prop-2-ynylamine hydrochloride in the synthesis or modification of organic compounds with fluorine atoms for pharmaceuticals, agrochemicals, and material science applications (Takaoka, Iwakiri, & Ishikawa, 1979).

Synthesis of 1-Aminophosphonic Acids A novel procedure for synthesizing 1-aminophosphonic acids has been developed, where diethyl phosphonates are converted to hydroxyiminophosphonates using hydroxylamine hydrochloride. This method employs a reduction step with NaBH4 in the presence of transition metal compounds, followed by hydrolysis to yield 1-aminophosphonic acids in good yield. This technique underscores the chemical versatility and potential utility of 1,1-Diethyl-prop-2-ynylamine hydrochloride in creating compounds with phosphonic acid functionality, which are valuable in various fields including agriculture, medicine, and materials science (Demir et al., 1996).

Neurokinin-1 Receptor Antagonism The compound 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride has been identified as a high-affinity, orally active neurokinin-1 receptor antagonist. It exhibits long central duration of action and high water solubility, making it highly effective in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression. This finding suggests the potential of 1,1-Diethyl-prop-2-ynylamine hydrochloride derivatives in developing new treatments for neurological and psychiatric disorders (Harrison et al., 2001).

Hydroamination Reactions Hydroamination of 1-phenyl-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)prop-2-yn-1-ones with secondary dialkylamines under mild conditions has been demonstrated to afford corresponding (2E)-3-dialkylamino-3-(4,5,6,7-tetrahydro-1H-indol-2-yl)prop-2-en-1-ones with high stereoselectivity and yield. This process illustrates the application of 1,1-Diethyl-prop-2-ynylamine hydrochloride in facilitating selective and efficient synthetic pathways towards complex organic molecules, which could be of significant interest in pharmaceutical research and development (Sobenina et al., 2010).